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Compound of Interest

Compound Name: 2-Chloro-2,3-dimethylbutane

Cat. No.: B1595545 Get Quote

2-Chloro-2,3-dimethylbutane, a tertiary alkyl halide, serves as a valuable intermediate in

various organic syntheses, particularly in the realms of pesticide and pharmaceutical

manufacturing.[1] Its utility stems from the inherent reactivity of the tertiary carbon-chlorine

bond, which readily participates in nucleophilic substitution and elimination reactions. A

thorough understanding of its physical properties is paramount for its effective handling,

purification, and application in complex synthetic pathways. This guide provides a

comprehensive overview of the core physical characteristics of 2-Chloro-2,3-dimethylbutane,

supported by field-proven insights and detailed experimental protocols for their determination.

Core Physical Properties: A Quantitative Overview
The physical properties of 2-Chloro-2,3-dimethylbutane are summarized in the table below.

These values represent the foundational data required for designing reaction conditions,

purification strategies, and ensuring safe laboratory practices.
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Physical Property Value Units

Molecular Formula C₆H₁₃Cl

Molecular Weight 120.62 g/mol

Appearance Colorless liquid

Boiling Point 112 - 112.5 °C at 719-760 mmHg

Melting Point -10.4 °C

Density 0.865 - 0.872 g/cm³ at 20 °C

Refractive Index 1.411 - 1.4175 nD at 20°C

Solubility
Soluble in organic solvents

(e.g., ethanol, acetone)

Flash Point 14.9 °C

Vapor Pressure 26.1 mmHg at 25°C

Data compiled from multiple sources.[1][2][3][4][5][6]

Contextual Insights: The Significance of Tertiary
Halide Reactivity
2-Chloro-2,3-dimethylbutane's identity as a tertiary alkyl halide profoundly influences its

chemical behavior. Tertiary alkyl halides are notably more reactive in Sₙ1 (Substitution

Nucleophilic Unimolecular) reactions compared to their secondary and primary counterparts.[7]

This heightened reactivity is attributed to the stability of the tertiary carbocation intermediate

formed during the reaction mechanism. The electron-donating inductive effects and

hyperconjugation from the three alkyl groups attached to the positively charged carbon

delocalize the charge, lowering the activation energy for the reaction.[7]

However, the steric hindrance caused by the bulky alkyl groups makes tertiary alkyl halides,

like 2-Chloro-2,3-dimethylbutane, poor substrates for Sₙ2 (Substitution Nucleophilic

Bimolecular) reactions, where the nucleophile must perform a backside attack on the
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electrophilic carbon.[8][9] This steric hindrance also favors elimination reactions (E1 and E2),

especially in the presence of a strong base.[9][10]

Experimental Protocols for Property Determination
The following section details the methodologies for the precise determination of key physical

properties of 2-Chloro-2,3-dimethylbutane. These protocols are designed to be self-

validating, ensuring accurate and reproducible results.

Determination of Boiling Point via Micro-Boiling Point
Method
The boiling point is a critical parameter for purification by distillation.[11] For small sample

volumes, the micro-boiling point method is a convenient and accurate technique.[12]

Methodology:

Apparatus Setup:

Place approximately 0.5 mL of 2-Chloro-2,3-dimethylbutane into a small test tube.

Add a small magnetic stir bar.

Clamp the test tube in a heating block on a hot plate stirrer.

Invert a sealed-end capillary tube and place it inside the test tube, with the open end

submerged in the liquid.

Position a thermometer with its bulb about 1 cm above the liquid surface.

Heating and Observation:

Begin gentle stirring and heating.

Observe for an initial stream of bubbles as trapped air is expelled from the capillary tube.

[12]
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Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary. This indicates that the vapor pressure of the liquid is approaching the

atmospheric pressure.[12][13]

Boiling Point Determination:

Stop heating and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn

up into the capillary tube, the vapor pressure inside the capillary equals the external

atmospheric pressure.[12][13]

Record the temperature at this exact moment. This is the boiling point of the liquid.[12][13]

Diagram: Micro-Boiling Point Determination Setup
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Caption: Setup for micro-boiling point determination.
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Determination of Density using a Graduated Cylinder
and Balance
Density is a fundamental physical property that can aid in substance identification and purity

assessment.[14]

Methodology:

Mass of Empty Cylinder:

Using an electronic balance, measure and record the mass of a clean, dry 100-mL

graduated cylinder.[15]

Volume and Mass of Liquid:

Add approximately 20-25 mL of 2-Chloro-2,3-dimethylbutane to the graduated cylinder.

Precisely record the volume, reading from the bottom of the meniscus.[15]

Measure and record the combined mass of the graduated cylinder and the liquid.[15]

Calculation:

Subtract the mass of the empty graduated cylinder from the combined mass to determine

the mass of the liquid.

Calculate the density using the formula: Density = Mass / Volume.

Repeat for Accuracy:

Repeat the procedure two more times, adding another 20-25 mL of the liquid for each trial

to improve precision.[15]

Calculate the average of the three density measurements.

Diagram: Density Determination Workflow
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Caption: Workflow for determining the density of a liquid.

Determination of Refractive Index using an Abbe
Refractometer
The refractive index is a measure of how light propagates through a substance and is a highly

characteristic physical property for liquids.[16]

Methodology:

Calibration:

Ensure the Abbe refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Sample Application:

Open the prism assembly of the refractometer.

Using a clean pipette, place a few drops of 2-Chloro-2,3-dimethylbutane onto the

surface of the lower prism.

Close the prism assembly securely.

Measurement:

Turn on the light source and look through the eyepiece.

Adjust the coarse and fine adjustment knobs until the dividing line between the light and

dark fields is sharp and centered in the crosshairs.
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If color fringes are observed, adjust the chromaticity screw until a sharp, black-and-white

borderline is obtained.

Reading and Temperature Correction:

Read the refractive index value from the scale.

Record the temperature, as refractive index is temperature-dependent.[16]

If the measurement temperature is not 20°C, correct the value using the appropriate

temperature correction factor.

Synthesis and Purification Considerations
2-Chloro-2,3-dimethylbutane can be synthesized by the reaction of 2,3-dimethylbutane with

chlorine under photolytic conditions or with sodium hypochlorite under alkaline conditions.[1] An

alternative and often more controlled laboratory synthesis involves the reaction of 2,3-dimethyl-

2-butanol (a tertiary alcohol) with concentrated hydrochloric acid via an Sₙ1 mechanism.[17]

[18]

Purification of the product typically involves washing with a sodium bicarbonate solution to

neutralize any remaining acid, followed by washing with a saturated sodium chloride solution to

remove water-soluble impurities.[17] The organic layer is then dried with an anhydrous drying

agent, such as calcium chloride, before final purification by distillation.[17] The boiling point

data presented in this guide is crucial for establishing the correct distillation parameters.

Conclusion
The physical properties of 2-Chloro-2,3-dimethylbutane are well-defined and critical for its

successful application in research and development. This guide has provided a detailed

overview of these properties, contextualized their significance in relation to the compound's

reactivity, and offered robust protocols for their experimental determination. By adhering to

these methodologies, researchers, scientists, and drug development professionals can ensure

the accurate characterization and effective utilization of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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